Cas no 33641-17-7 (1-Benzyl-1H-pyrazol-5-ol)

• Product Name: 1-Benzyl-1H-pyrazol-5-ol
• CAS No: 33641-17-7
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 1036480
• PubChem ID: 10313333
• Update Time: 2025-10-29

1-Benzyl-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-1H-pyrazol-5-ol
• 2-benzyl-1H-pyrazol-3-one
• 1-benzyl-5-hydroxy-1H-pyrazole
• 1-Benzyl-5-hydroxy-pyrazol
• 1-benzyl-5-hydroxypyrazole
• 1-benzyl-5-pyrazolol
• 2-benzyl-1,2-dihydro-pyrazol-3-one
• AK128443
• KB-217877
• SureCN1628296
• SureCN196531
• SCHEMBL196531
• DTXSID10437984
• SCHEMBL1628296
• CS-0212710
• 33641-17-7
• DB-337058
• 2-Benzyl-1,2-dihydro-3H-pyrazol-3-one
• AMY32882
• 635288-44-7
• 2-BENZYLPYRAZOL-3-OL

• Inchi： 1S/C10H10N2O/c13-10-6-7-11-12(10)8-9-4-2-1-3-5-9/h1-7,11H,8H2
• InChI Key： IYWJJASTLDGINQ-UHFFFAOYSA-N
• SMILES： O=C1C=CNN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 174.0794
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 38.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-Benzyl-1H-pyrazol-5-ol

1-Benzyl-1H-pyrazol-5-ol (CAS No. 33641-17-7): Properties, Applications, and Market Insights

1-Benzyl-1H-pyrazol-5-ol (CAS No. 33641-17-7) is a versatile organic compound that has garnered significant attention in pharmaceutical and chemical research. This heterocyclic compound, featuring a pyrazole core with a benzyl substituent, exhibits unique chemical properties that make it valuable in various applications. Researchers and industry professionals often search for terms like "1-Benzyl-1H-pyrazol-5-ol synthesis", "pyrazole derivatives applications", and "CAS 33641-17-7 supplier", reflecting the growing interest in this compound.

The molecular structure of 1-Benzyl-1H-pyrazol-5-ol consists of a five-membered pyrazole ring with a hydroxyl group at the 5-position and a benzyl group at the 1-position. This configuration contributes to its moderate polarity and relatively good solubility in common organic solvents. Recent studies have focused on its potential as a building block for more complex molecules, particularly in medicinal chemistry where pyrazole-based compounds are known for their bioactivity.

In pharmaceutical applications, 1-Benzyl-1H-pyrazol-5-ol serves as a key intermediate in the synthesis of various drug candidates. The compound's structure allows for diverse modifications, making it attractive for developing new therapeutic agents. Current research trends show particular interest in its potential role in creating anti-inflammatory agents and central nervous system modulators, addressing common search queries like "pyrazole medicinal uses" and "benzyl pyrazole derivatives in drug discovery".

The chemical industry utilizes 1-Benzyl-1H-pyrazol-5-ol in several specialized applications. Its ability to form stable complexes with certain metal ions has led to investigations in material science, particularly for creating functional materials with specific electronic or optical properties. These applications align with current market demands for advanced materials in electronics and energy storage solutions.

From a synthetic chemistry perspective, 1-Benzyl-1H-pyrazol-5-ol offers multiple reactive sites that enable various chemical transformations. The hydroxyl group can participate in condensation reactions, while the nitrogen atoms in the pyrazole ring can coordinate with metals or undergo alkylation. This versatility explains why search terms like "pyrazole chemistry reactions" and "modification of 1H-pyrazol-5-ols" frequently appear in scientific literature searches.

Recent advancements in green chemistry have also impacted the production and application of 1-Benzyl-1H-pyrazol-5-ol. Researchers are exploring more sustainable synthesis routes that reduce waste and energy consumption, responding to industry demands for environmentally friendly processes. This development addresses common queries about "green synthesis of heterocyclic compounds" and "sustainable pharmaceutical intermediates".

The global market for pyrazole derivatives including 1-Benzyl-1H-pyrazol-5-ol has shown steady growth, driven by increasing pharmaceutical research and specialty chemical applications. Market analysts note particular demand from Asia-Pacific regions, where pharmaceutical innovation is rapidly expanding. Professionals often search for "CAS 33641-17-7 market trends" and "pyrazole compound suppliers" to stay informed about these developments.

Quality control and analytical characterization of 1-Benzyl-1H-pyrazol-5-ol remain important topics for both manufacturers and end-users. Standard analytical techniques including HPLC, NMR, and mass spectrometry are typically employed to ensure purity and verify structure. These analytical aspects generate frequent searches for terms like "pyrazole compound analysis" and "characterization of 1H-pyrazol-5-ols".

Storage and handling of 1-Benzyl-1H-pyrazol-5-ol require standard laboratory precautions. The compound should be kept in a cool, dry environment away from strong oxidizers. While not classified as hazardous under normal conditions, proper handling procedures should always be followed, as indicated by searches for "pyrazole derivative safety data" and "CAS 33641-17-7 handling guidelines".

Future research directions for 1-Benzyl-1H-pyrazol-5-ol may explore its potential in emerging fields such as agrochemicals and material science. The compound's structural features make it a candidate for developing new crop protection agents or advanced functional materials. These potential applications correspond to growing interest in "pyrazole in agriculture" and "heterocyclic compounds for materials" among researchers.

In conclusion, 1-Benzyl-1H-pyrazol-5-ol (CAS No. 33641-17-7) represents an important building block in modern chemistry with diverse applications across multiple industries. Its unique structural features and reactivity continue to make it a subject of scientific investigation and industrial application. The compound's relevance is reflected in the persistent search interest for terms like "benzyl pyrazole uses", "33641-17-7 applications", and "pyrazole derivative synthesis", ensuring its ongoing importance in chemical research and development.